Cas no 2229423-15-6 (methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate)

• Product Name: methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate
• CAS No: 2229423-15-6
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 5815132
• PubChem ID: 165609945
• Update Time: 2025-06-25

methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate
• EN300-1743592
• 2229423-15-6

• Inchi： 1S/C9H9NO3S/c1-13-9(12)6-4-8(14-5-6)7(11)2-3-10/h4-5,7,11H,2H2,1H3
• InChI Key： QHMXCMNTTUPDCV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(CC#N)O

Computed Properties

• Exact Mass: 211.03031432g/mol
• Monoisotopic Mass: 211.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 98.6Ų

Additional information on methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate (CAS No. 2229423-15-6)

Methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate (CAS No. 2229423-15-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique thiophene backbone and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure combines a cyano group, a hydroxyethyl moiety, and a methyl carboxylate ester, making it a valuable building block for drug discovery and advanced material development.

The growing interest in methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate is driven by its potential applications in medicinal chemistry. Researchers are exploring its role in the design of novel therapeutics, particularly in targeting metabolic disorders and inflammatory diseases. The compound's thiophene ring, a common motif in bioactive molecules, enhances its binding affinity to various biological targets. Additionally, the presence of the cyano and hydroxyethyl groups allows for further chemical modifications, enabling the creation of derivatives with tailored properties.

In the realm of material science, CAS No. 2229423-15-6 is being investigated for its potential in organic electronics and optoelectronics. The thiophene derivatives are known for their excellent charge-transport properties, making them ideal candidates for organic semiconductors and photovoltaic devices. The incorporation of the cyano group further enhances the electron-withdrawing capacity of the molecule, which is crucial for improving the efficiency of organic light-emitting diodes (OLEDs) and solar cells.

One of the most frequently asked questions about methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate revolves around its synthetic routes. The compound is typically synthesized through multi-step organic reactions, starting from readily available thiophene precursors. Key steps often involve cyanation and esterification reactions, which are carefully optimized to achieve high yields and purity. Researchers are also exploring greener synthetic approaches, such as catalytic methods and solvent-free conditions, to align with the growing demand for sustainable chemistry practices.

The stability and storage conditions of CAS No. 2229423-15-6 are another area of interest. Proper handling and storage are essential to maintain the compound's integrity, as the hydroxyethyl and cyano groups may be sensitive to moisture and extreme temperatures. Recommendations typically include storing the compound in a cool, dry environment under inert atmosphere to prevent degradation. These precautions ensure that the material remains suitable for further experimental or industrial use.

From a commercial perspective, the demand for methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate is steadily increasing, driven by its applications in high-value industries. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality control measures. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of the compound, ensuring compliance with industry standards.

Looking ahead, the future of methyl 5-(2-cyano-1-hydroxyethyl)thiophene-3-carboxylate appears promising, with ongoing research uncovering new possibilities for its use. Whether in drug development, advanced materials, or other cutting-edge applications, this compound exemplifies the intersection of chemistry and innovation. As scientists continue to explore its potential, CAS No. 2229423-15-6 is poised to play a pivotal role in shaping the next generation of technological and therapeutic breakthroughs.